Cas no 1363381-06-9 (1-methyl-7-nitro-indazole-3-carboxylic acid)

• Product Name: 1-methyl-7-nitro-indazole-3-carboxylic acid
• CAS No: 1363381-06-9
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4590969
• Update Time: 2025-11-02

1-methyl-7-nitro-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-7-nitroindazole-3-carboxylic acid
• 1-Methyl-7-nitro-1H-indazole-3-carboxylic acid
• 1-methyl-7-nitro-indazole-3-carboxylic acid

• Inchi： 1S/C9H7N3O4/c1-11-8-5(7(10-11)9(13)14)3-2-4-6(8)12(15)16/h2-4H,1H3,(H,13,14)
• InChI Key： UTCNKUIJBXIDOB-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2[N+]([O-])=O)C(C(O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-methyl-7-nitro-indazole-3-carboxylic acid

Exploring the Versatile Applications of 1-methyl-7-nitro-indazole-3-carboxylic acid (CAS No. 1363381-06-9) in Modern Chemistry

In the ever-evolving field of organic chemistry, 1-methyl-7-nitro-indazole-3-carboxylic acid (CAS No. 1363381-06-9) has emerged as a compound of significant interest. This nitro-substituted indazole derivative offers unique chemical properties that make it valuable across multiple research domains. With its carboxylic acid functionality and nitro group at the 7-position, this compound serves as a crucial building block in pharmaceutical research and material science applications.

The molecular structure of 1-methyl-7-nitro-indazole-3-carboxylic acid features an indazole core with strategic substitutions that enhance its reactivity and potential applications. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates interesting electronic properties that researchers are exploring for various synthetic applications. Recent studies have focused on its potential as an intermediate in the development of novel heterocyclic compounds with biological activity.

One of the most searched topics regarding nitro-indazole derivatives relates to their potential in drug discovery. While 1-methyl-7-nitro-indazole-3-carboxylic acid itself isn't a pharmaceutical agent, its structural features make it valuable for creating libraries of compounds for biological screening. Researchers frequently inquire about the synthetic routes to indazole-3-carboxylic acids and their derivatization possibilities, highlighting the importance of this compound in medicinal chemistry.

The compound's solubility characteristics and stability profile are common search queries among chemists working with this material. 1-methyl-7-nitro-indazole-3-carboxylic acid demonstrates moderate solubility in polar organic solvents like DMSO and DMF, which is crucial information for researchers planning synthetic procedures. Its stability under various conditions makes it suitable for diverse chemical transformations, a feature that frequently appears in discussions about indazole chemistry.

In material science applications, the nitro-indazole scaffold has gained attention for potential use in organic electronic materials. The electron-accepting nature of the nitro group combined with the conjugated system of the indazole ring creates interesting possibilities for charge transport materials. This aligns with current research trends in developing new organic semiconductors and photovoltaic materials.

Analytical chemists often search for information about the characterization of nitro-indazole compounds. 1-methyl-7-nitro-indazole-3-carboxylic acid can be identified using standard techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. The characteristic signals in the proton NMR spectrum and distinctive fragmentation patterns in mass spectra are valuable for quality control in research settings.

The growing interest in green chemistry approaches has led to searches about environmentally friendly synthesis methods for compounds like 1-methyl-7-nitro-indazole-3-carboxylic acid. Recent literature explores catalytic methods and solvent-free conditions for preparing similar structures, reflecting the chemical community's focus on sustainable practices. This compound's synthesis can be optimized using these emerging techniques.

From a commercial perspective, the availability of high-purity 1-methyl-7-nitro-indazole-3-carboxylic acid is frequently queried by research institutions and pharmaceutical companies. The compound's role as a chemical intermediate in various synthetic pathways makes it an important material for contract research organizations and academic labs working on heterocyclic chemistry projects.

Safety considerations for handling nitro-aromatic compounds are another common search topic. While 1-methyl-7-nitro-indazole-3-carboxylic acid doesn't present extreme hazards, standard precautions for working with organic chemicals should be followed. Researchers often look for information about proper storage conditions and handling procedures for such compounds.

The future research directions for indazole derivatives like 1-methyl-7-nitro-indazole-3-carboxylic acid appear promising. With increasing interest in structure-activity relationships and molecular design, this compound serves as a versatile scaffold for developing new chemical entities. Its applications may expand into areas such as coordination chemistry (as ligands) and supramolecular chemistry as research progresses.

In conclusion, 1-methyl-7-nitro-indazole-3-carboxylic acid (CAS No. 1363381-06-9) represents an important compound in contemporary chemical research. Its unique structural features and multiple reactive sites make it valuable for diverse applications ranging from pharmaceutical intermediates to advanced materials. As research into nitrogen-containing heterocycles continues to grow, this compound will likely maintain its relevance in scientific investigations and industrial applications.